Cas no 13224-79-8 (2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine)

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine is a specialized aromatic amine compound featuring multiple amino functional groups and a sulfonyl linker. Its unique structure makes it valuable as an intermediate in the synthesis of high-performance polymers, dyes, and pharmaceutical agents. The presence of multiple reactive amino groups allows for versatile chemical modifications, enabling applications in crosslinking reactions and the development of advanced materials. The sulfonyl bridge enhances thermal and chemical stability, making it suitable for demanding industrial processes. This compound is particularly useful in polyimide and azo dye production, where its controlled reactivity and structural integrity contribute to improved material properties. Proper handling is required due to its potential sensitivity to oxidation.

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine structure

13224-79-8 structure

Product Name:2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine

CAS No:13224-79-8

MF:C₁₂H₁₄N₄O₂S

MW:278.330160617828

CID:190292

PubChem ID:257659

Update Time:2025-10-23

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Chemical and Physical Properties

Names and Identifiers

- 4,4'-Sulfonylbis(benzene-1,2-diamine)
- 1,2-Benzenediamine,4,4'-sulfonylbis-
- 2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine
- 1,2-diamino-4-(3,4-diaminophenyl)sulfonylbenzene
- 3,3',4,4'-tetraaminodiphenyl sulfone
- 3,3',4,4'-tetraminodiphenylsulfone
- 4,4'-sulfonyldibenzene-1,2-diamine
- AC1L5X95
- AC1Q6TT3
- bis(3,4-diaminophenyl)sulf
- bis-(3,4-diamino-phenyl)-sulfone
- CTK4B7819
- N,N'-[4,4'-sulfinylbis(benzene-1,2-diamine)]
- NSC86043
- Oprea1_287497
- STOCK4S-31795
- SureCN636445
- 4-(3,4-diaminophenyl)sulfonylbenzene-1,2-diamine
- JKETWUADWJKEKN-UHFFFAOYSA-N
- Cambridge id 5180142
- 3743AD
- STK503741
- 3,3',4,4'-tetraminodiphenyl sulfone
- 3,3',4,4'-Tet
- SR-01000391088-1
- BS-52960
- FT-0679192
- 3,3',4,4'-Tetraaminodiphenylsulfone
- BB 0260828
- J-006149
- NSC-86043
- AKOS000601248
- 13224-79-8
- CS-0111306
- 1,2-Benzenediamine, 4,4'-sulfonylbis-
- SR-01000391088
- SCHEMBL636445
- DTXSID00292842
- 4,4'-Sulfonyldi(benzene-1,2-diamine)
- YSCK0149
- E76027
- 4-(3,4-diaminobenzenesulfonyl)benzene-1,2-diamine
- MDL： MFCD00437381
- Inchi： 1S/C12H14N4O2S/c13-9-3-1-7(5-11(9)15)19(17,18)8-2-4-10(14)12(16)6-8/h1-6H,13-16H2
- InChI Key： JKETWUADWJKEKN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C=1)N)N)(C1C=CC(=C(C=1)N)N)(=O)=O

Computed Properties

Exact Mass: 278.08392
Monoisotopic Mass: 278.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 147
XLogP3: 0

Experimental Properties

Color/Form: No data avaiable
Density: 1.5±0.1 g/cm3
Melting Point: No data available
Boiling Point: 631.1±55.0 °C at 760 mmHg
Flash Point: 335.5±31.5 °C
Refractive Index: 1.731
PSA: 138.22
LogP: 4.25380
Vapor Pressure: No data available

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：Store at 4 ° C, -4 ° C is better

2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH253-200mg	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95+%	200mg	359.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH253-1g	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95+%	1g	1440.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH253-50mg	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95+%	50mg	181.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH253-5g	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95+%	5g	6055.0CNY	2021-07-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A856225-1g	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95%	1g	￥2,000.00	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A856225-5g	2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine	13224-79-8	95%	5g	￥6,500.00	2022-09-03
Ambeed	A944432-100mg	4,4'-Sulfonylbis(benzene-1,2-diamine)	13224-79-8	95%	100mg	$23.0	2025-02-20
Ambeed	A944432-250mg	4,4'-Sulfonylbis(benzene-1,2-diamine)	13224-79-8	95%	250mg	$29.0	2025-02-20
Ambeed	A944432-1g	4,4'-Sulfonylbis(benzene-1,2-diamine)	13224-79-8	95%	1g	$115.0	2025-02-20
Ambeed	A944432-5g	4,4'-Sulfonylbis(benzene-1,2-diamine)	13224-79-8	95%	5g	$574.0	2025-02-20